4-ethyl-5-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 4-ethyl-3-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H20FN5S/c1-2-21-14(17-18-15(21)22)11-19-7-9-20(10-8-19)13-5-3-12(16)4-6-13/h3-6H,2,7-11H2,1H3,(H,18,22)
• InChI Key: SRGFTKLALNPJGW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C15H20FN5S
• Molecular Weight: 321.4 g/mol

Description

The compound is a derivative of 1,2,4-triazole, a class of heterocyclic compounds which contain a five-membered ring with three nitrogen atoms. It also contains a piperazine ring, a fluorophenyl group, and an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of its constituent groups. The 1,2,4-triazole ring is planar due to the presence of two double bonds and a lone pair of electrons on the nitrogen.

Chemical Reactions Analysis

1,2,4-Triazoles can undergo a variety of reactions, including alkylation, acylation, and reactions with electrophiles at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some 1,2,4-triazoles act as inhibitors of the enzyme lanosterol 14α-demethylase, and are used as antifungal medications.

Safety and Hazards

The safety and hazards of this compound would need to be determined through experimental studies. As a general rule, care should be taken when handling any new or unstudied compounds.

Future Directions

Future research could focus on studying the biological activity of this compound, as well as optimizing its synthesis. The 1,2,4-triazole and piperazine moieties are found in a number of biologically active compounds, suggesting that this compound could have interesting biological properties.